Cas no 10177-79-4 (Phosphine,bis(2-methoxyphenyl)-)

• Product Name: Phosphine,bis(2-methoxyphenyl)-
• CAS No: 10177-79-4
• MF: C₁₄H₁₅O₂P
• MW: 246.241464853287
• MDL: MFCD08064038
• CID: 137564
• PubChem ID: 329762925
• Update Time: 2025-04-23

Phosphine,bis(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine,bis(2-methoxyphenyl)-
• BIS(2-METHOXYPHENYL)PHOSPHIN
• ACMC-1BVL3
• AGN-PC-00DZSA
• bis-(2-methoxyphenyl)phosphane
• bis-(2-methoxyphenyl)phosphine
• BIS(2-METHOXYPHENYL)PHOSPHINE
• bis-(di(2-methoxy)phenyl)phosphane
• CTK4A0219
• di(2-methoxyphenyl)-phosphine
• Di-o-anisylphosphine
• HP(o-MeOC6H4)2
• SureCN49810
• Bis(2-methoxyphenyl)phosphine, 97%
• Bis(2-methoxyphenyl)phosphane
• AKOS015910928
• Phosphine, bis(2-methoxyphenyl)-
• 10177-79-4
• di(2-methoxyphenyl) phosphine
• BOC-GLYCINETERT-BUTYLESTER
• F86968
• DTXSID80470464
• SCHEMBL49810
• MFCD08064038

• MDL： MFCD08064038
• Inchi： 1S/C14H15O2P/c1-15-11-7-3-5-9-13(11)17-14-10-6-4-8-12(14)16-2/h3-10,17H,1-2H3
• InChI Key： HFEAMIKDDWKNAG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1OC)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 246.08105
• Monoisotopic Mass: 246.08096671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Melting Point: 86-90 °C
• PSA: 18.46
• LogP: 2.33310

Phosphine,bis(2-methoxyphenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Phosphine,bis(2-methoxyphenyl)-

Phosphine, bis(2-methoxyphenyl)- (CAS No. 10177-79-4): Properties, Applications, and Industry Insights

Phosphine, bis(2-methoxyphenyl)- (CAS No. 10177-79-4) is an organophosphorus compound with significant relevance in modern chemistry and industrial applications. This compound, characterized by its unique molecular structure featuring two 2-methoxyphenyl groups attached to a phosphorus atom, has garnered attention for its versatile properties and potential uses. Researchers and industry professionals frequently search for terms like "bis(2-methoxyphenyl)phosphine uses" or "CAS 10177-79-4 applications", reflecting growing interest in this specialized chemical.

The molecular formula of Phosphine, bis(2-methoxyphenyl)- is C₁₄H₁₅O₂P, with a molecular weight of 246.24 g/mol. Its structure combines the electron-donating properties of methoxy groups with the coordinating ability of phosphorus, making it particularly valuable in coordination chemistry. Recent studies highlight its potential as a ligand in catalytic systems, especially in reactions where asymmetric synthesis or transition metal catalysis is required. These applications align with current trends in green chemistry and sustainable manufacturing processes.

In the pharmaceutical sector, bis(2-methoxyphenyl)phosphine derivatives have shown promise in drug development. The compound's ability to form stable complexes with various metals makes it interesting for medicinal chemistry applications, particularly in the design of metal-based therapeutics. This connection to healthcare innovations explains why searches for "phosphine ligands in drug discovery" have increased significantly in academic and industrial research circles.

The material science field has also explored Phosphine, bis(2-methoxyphenyl)- for advanced applications. Its thermal stability and electronic properties make it suitable for developing novel organic electronic materials, including potential uses in OLED technology. As the demand for energy-efficient displays grows, researchers are investigating phosphorus-containing compounds like this for their electron-transport characteristics, addressing current market needs for next-generation display technologies.

From a synthetic chemistry perspective, CAS 10177-79-4 serves as a valuable building block for more complex phosphorus-containing molecules. The methoxy groups provide both steric and electronic modulation of the phosphorus center, allowing chemists to fine-tune reactivity in various transformations. This adaptability makes it relevant to current discussions about tailored molecular design and precision synthesis in academic publications and patent literature.

Environmental considerations surrounding Phosphine, bis(2-methoxyphenyl)- have also become a topic of interest. While not classified as hazardous under normal handling conditions, proper storage and handling protocols are essential, as with all specialized chemicals. The compound's stability profile and potential for controlled degradation make it an interesting subject for studies on eco-friendly chemical alternatives in industrial processes.

The commercial availability of bis(2-methoxyphenyl)phosphine has expanded in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Market analysts note growing demand from both academic institutions and industrial R&D departments, particularly in regions with strong pharmaceutical and materials science sectors. Pricing trends and supply chain dynamics for CAS 10177-79-4 have become frequent search topics among procurement specialists.

Analytical characterization of Phosphine, bis(2-methoxyphenyl)- typically involves techniques such as NMR spectroscopy (both ¹H and ³¹P), mass spectrometry, and X-ray crystallography for structural confirmation. These analytical methods provide the quality control necessary for research applications and help address common researcher queries about phosphine compound characterization and purity assessment methods.

Future research directions for bis(2-methoxyphenyl)phosphine derivatives may explore their potential in emerging fields such as metal-organic frameworks (MOFs) or catalysis for renewable energy applications. The compound's modular structure allows for systematic variation, making it a versatile platform for investigating structure-activity relationships in various chemical contexts.

In summary, Phosphine, bis(2-methoxyphenyl)- (CAS No. 10177-79-4) represents an important class of organophosphorus compounds with diverse applications across multiple scientific disciplines. Its combination of structural features and chemical properties continues to inspire innovation in fields ranging from pharmaceutical development to advanced materials, positioning it as a compound of ongoing interest in both academic and industrial research environments.